1-{1-[2-(1-cyclohexen-1-yl)ethyl]-5-hydroxy-2-methyl-1H-indol-3-yl}ethanone

• IUPAC Name: 1-[1-[2-(cyclohexen-1-yl)ethyl]-5-hydroxy-2-methylindol-3-yl]ethanone
• InChI: InChI=1S/C19H23NO2/c1-13-19(14(2)21)17-12-16(22)8-9-18(17)20(13)11-10-15-6-4-3-5-7-15/h6,8-9,12,22H,3-5,7,10-11H2,1-2H3
• InChI Key: ZYXBKVFMXHPUBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CCC3=CCCCC3)C=CC(=C2)O)C(=O)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

1-{1-[2-(1-cyclohexen-1-yl)ethyl]-5-hydroxy-2-methyl-1H-indol-3-yl}ethanone is a chemical compound that belongs to the class of indole-based synthetic cannabinoids. It is also known as JWH-203 and is commonly used in scientific research to understand the mechanism of action and physiological effects of synthetic cannabinoids.

Mechanism of Action

JWH-203 binds to the CB1 and CB2 receptors in the endocannabinoid system and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This results in various physiological effects such as pain relief, appetite stimulation, and mood enhancement.
Biochemical and Physiological Effects:
JWH-203 has been found to have various biochemical and physiological effects on the body. It has been shown to reduce pain and inflammation, stimulate appetite, and improve mood. It has also been found to have neuroprotective properties and may have potential therapeutic applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

JWH-203 is a useful tool for scientific research as it allows researchers to study the mechanism of action and physiological effects of synthetic cannabinoids. However, it is important to note that the effects of JWH-203 may not accurately reflect the effects of other synthetic cannabinoids or natural cannabinoids found in the cannabis plant.

Future Directions

There are several future directions for research involving JWH-203. One area of interest is the potential therapeutic applications of JWH-203 in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of new synthetic cannabinoids that have improved therapeutic properties and fewer side effects. Additionally, further research is needed to fully understand the long-term effects of synthetic cannabinoids on the body.

Synthesis Methods

The synthesis of JWH-203 involves the reaction of 2-methylindole-3-carboxaldehyde with cyclohexylmagnesium bromide followed by the addition of 1-(2-chloroethyl)-1H-indole-3-carboxylic acid. The final step involves the oxidation of the intermediate product to form JWH-203.

Scientific Research Applications

JWH-203 is widely used in scientific research to understand the mechanism of action and physiological effects of synthetic cannabinoids. It has been found to bind to the CB1 and CB2 receptors in the endocannabinoid system, which are responsible for regulating various physiological processes such as appetite, pain, and mood.